Cas no 2228424-60-8 (1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol
• CAS No: 2228424-60-8
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6240651
• PubChem ID: 165643207
• Update Time: 2025-07-25

1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol
• 2228424-60-8
• EN300-1904836

• Inchi： 1S/C10H11BrO2/c1-3-8(12)7-5-4-6-9(13-2)10(7)11/h3-6,8,12H,1H2,2H3
• InChI Key： FMMRDIZKYHTPII-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C=C)O)OC

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol

Professional Introduction to Compound with CAS No. 2228424-60-8 and Product Name: 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol

The compound with the CAS number 2228424-60-8 and the product name 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and methoxy substituents in its aromatic ring, combined with the enolic functional group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol has been extensively studied for its pharmacological significance. The bromo group at the 2-position of the phenyl ring enhances its reactivity, allowing for diverse synthetic pathways, while the methoxy group at the 3-position introduces a hydrophilic character, influencing its solubility and metabolic stability. These features make it an attractive candidate for designing novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of this compound is its potential in the development of antimicrobial agents. Current research indicates that derivatives of 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol exhibit promising activity against resistant bacterial strains. The enolic moiety, in particular, has been shown to interfere with bacterial cell wall synthesis and membrane integrity, offering a new mechanism of action for combating infections. Preliminary in vitro studies have demonstrated significant inhibitory effects on several Gram-positive and Gram-negative bacteria, suggesting its suitability for further development into an antimicrobial therapeutic.

Moreover, the compound has shown promise in anticancer research. The structural motif of 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol is reminiscent of several known chemotherapeutic agents that target specific enzymes involved in cancer cell proliferation. Its ability to modulate key signaling pathways such as MAPK and PI3K/Akt has been observed in cellular assays, indicating its potential as an anticancer lead compound. Researchers are particularly interested in how the bromo and methoxy substituents influence its binding affinity to these targets, which could be fine-tuned through structure-based drug design approaches.

The synthesis of 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol involves a series of well-established organic reactions that highlight its synthetic accessibility. The starting materials are commercially available aromatic precursors that undergo bromination followed by methylation, ultimately leading to the formation of the desired enol via elimination or condensation reactions. This synthetic route not only underscores the compound's feasibility for large-scale production but also opens avenues for exploring analogs with modified substituents to enhance pharmacological properties.

Recent advancements in computational chemistry have further accelerated the study of 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol. Molecular docking simulations have been employed to predict its binding interactions with biological targets, providing insights into potential mechanisms of action without the need for extensive experimental trials. These computational approaches have been particularly useful in identifying key residues on target proteins that interact with the compound's functional groups, guiding medicinal chemists in optimizing lead structures for improved efficacy and selectivity.

In conclusion, 1-(2-bromo-3-methoxyphenyl)prop-2-en-1-ol (CAS No. 2228424-60-8) represents a promising entity in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in antimicrobial and anticancer therapies are supported by preliminary experimental data and computational studies. As research continues to uncover new derivatives and synthetic methodologies, this compound is poised to play a significant role in future drug development efforts within the chemical pharmaceutical industry.